Cas no 149646-90-2 (Propanal, 2-phenoxy-,(S)- (9CI))
149646-90-2 structure
Product Name:Propanal, 2-phenoxy-,(S)- (9CI)
CAS No:149646-90-2
MF:C9H10O2
MW:150.174502849579
CID:100147
PubChem ID:18656099
Update Time:2025-04-18
Propanal, 2-phenoxy-,(S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propanal, 2-phenoxy-, (S)- (9CI)
- (2S)-2-PHENOXYPROPANAL
- Propanal, 2-phenoxy-, (S)-
- DTXSID801311533
- (S)-2-Phenoxypropanal
- SCHEMBL3276265
- 149646-90-2
- Propanal, 2-phenoxy-,(S)- (9CI)
-
- Inchi: 1S/C9H10O2/c1-8(7-10)11-9-5-3-2-4-6-9/h2-8H,1H3/t8-/m0/s1
- InChI Key: WIYQCLDTSROCTN-QMMMGPOBSA-N
- SMILES: O(C1C=CC=CC=1)[C@H](C=O)C
Computed Properties
- Exact Mass: 150.0681
- Monoisotopic Mass: 150.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Propanal, 2-phenoxy-,(S)- (9CI) Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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